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Compound of Interest

Compound Name: CDDO-3P-Im

Cat. No.: B2382624 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: CDDO-3P-Im is a synthetic triterpenoid and an analog of CDDO-Imidazolide with

significant chemopreventive and anti-inflammatory properties.[1][2] It is recognized as a potent,

orally active inhibitor of necroptosis, a form of programmed cell death, making it a valuable tool

for research in areas such as ischemia-reperfusion injury and oncology.[2][3][4] Proper

preparation of stock solutions is critical for ensuring experimental accuracy and reproducibility.

Dimethyl sulfoxide (DMSO) is the recommended solvent for CDDO-3P-Im due to its high

solubility. This document provides a detailed protocol for the preparation, storage, and handling

of CDDO-3P-Im stock solutions in DMSO.

Data Presentation
A summary of the key properties and storage recommendations for CDDO-3P-Im is provided

below.
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Property Value Reference

Molecular Formula C₃₉H₄₆N₄O₃

Molecular Weight 618.81 g/mol

CAS Number 1883650-95-0

Appearance Solid powder

Solubility in DMSO 225 mg/mL (363.6 mM)

Storage (Powder) -20°C for up to 3 years

Storage (Stock in DMSO)
-80°C for up to 1 year; -20°C

for up to 1 month

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions for in vitro and in vivo experiments.

Materials:

CDDO-3P-Im (solid powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or foil-wrapped microcentrifuge tubes or glass vials

Sterile, nuclease-free pipette tips

Vortex mixer

Sonicator (recommended)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b2382624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2382624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Safety First: Conduct all work in a chemical fume hood. Wear appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 618.81 g/mol = 6.188 mg

Weighing: Carefully weigh the calculated amount of CDDO-3P-Im powder on an analytical

balance and transfer it into a sterile amber vial.

Dissolution: a. Add the desired volume of anhydrous DMSO to the vial containing the CDDO-
3P-Im powder. b. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. c.

Sonication is recommended to ensure complete dissolution. Sonicate the vial in a water bath

for 10-15 minutes or until the solution is clear and no particulates are visible.

Storage: a. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles,

which can degrade the compound. b. Clearly label each aliquot with the compound name,

concentration, date, and your initials. c. For long-term storage (up to 1 year), store the

aliquots at -80°C. For short-term storage (up to 1 month), -20°C is acceptable.

Protocol 2: Preparation of Working Solutions
The high-concentration DMSO stock must be diluted to a final working concentration in an

appropriate aqueous buffer or cell culture medium.

For In Vitro Cell-Based Assays:

The final concentration of DMSO in the culture medium should be kept as low as possible to

avoid solvent-induced toxicity, typically below 0.5%, with 0.1% being preferable.

Example Dilution (to 10 µM):

Prepare a 1000x intermediate stock solution (10 mM) as described in Protocol 1.
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To prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000 in your cell

culture medium. For example, add 1 µL of the 10 mM stock to 999 µL of medium.

Always prepare a vehicle control using the same final concentration of DMSO in the

medium (e.g., 0.1% DMSO).

For In Vivo Animal Studies:

The final concentration of DMSO in the dosing solution should be minimized. For normal

mice, the concentration of DMSO should generally be kept below 10%.

The stock solution may need to be diluted in a vehicle appropriate for the route of

administration (e.g., saline, corn oil). A co-solvent might be necessary to maintain solubility

upon dilution.

It is essential to perform a solvent-negative control experiment to confirm that the vehicle has

no non-specific effects on the animals.

Mandatory Visualization
The following diagram illustrates the workflow for preparing the CDDO-3P-Im stock solution.
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Workflow for CDDO-3P-Im Stock Solution Preparation

Step 1: Weigh
CDDO-3P-Im Powder

Step 2: Add
Anhydrous DMSO

Calculate Volume

Step 3: Dissolve
(Vortex & Sonicate)

Ensure Airtight

Step 4: Aliquot
into Single-Use Tubes

Verify Clear Solution

Step 5: Store
at -80°C

Label Clearly

Click to download full resolution via product page

Caption: Workflow for preparing a CDDO-3P-Im stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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